Cas no 1220037-58-0 (3-Amino-N-(3-methoxypropyl)propanamide hydrochloride)

• Product Name: 3-Amino-N-(3-methoxypropyl)propanamide hydrochloride
• CAS No: 1220037-58-0
• MF: C₇H₁₇ClN₂O₂
• MW: 196.675081014633
• CID: 1070051
• PubChem ID: 56832126
• Update Time: 2025-05-20

3-Amino-N-(3-methoxypropyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(3-methoxypropyl)propanamide hydrochloride
• 3-amino-N-(3-methoxypropyl)propanamide;hydrochloride
• AKOS015847666
• 3-Amino-N-(3-methoxypropyl)propanamidehydrochloride
• A909828
• 1220037-58-0

• MDL： MFCD13562596
• Inchi： 1S/C7H16N2O2.ClH/c1-11-6-2-5-9-7(10)3-4-8;/h2-6,8H2,1H3,(H,9,10);1H
• InChI Key： QCKKYBUQQWPVFD-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCCNC(CCN)=O

Computed Properties

• Exact Mass: 196.0978555g/mol
• Monoisotopic Mass: 196.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

3-Amino-N-(3-methoxypropyl)propanamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-Amino-N-(3-methoxypropyl)propanamide hydrochloride

3-Amino-N-(3-methoxypropyl)propanamide hydrochloride (CAS No: 1220037-58-0)

3-Amino-N-(3-methoxypropyl)propanamide hydrochloride, with the CAS number 1220037-58-0, is a compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique properties and potential applications. This compound, often referred to as compound 1220037-58-0, is a derivative of propanamide, with a hydrochloride salt form that enhances its solubility and bioavailability. Its structure consists of a propanamide backbone with an amino group at the third position and a methoxypropyl substituent, making it a versatile molecule for various chemical modifications.

The synthesis of 3-Amino-N-(3-methoxypropyl)propanamide hydrochloride involves a series of well-established organic chemical reactions, including alkylation, amidation, and acid-base neutralization. The process typically begins with the preparation of the corresponding amine intermediate, followed by the introduction of the methoxypropyl group through nucleophilic substitution or coupling reactions. The final step involves protonation with hydrochloric acid to form the hydrochloride salt, ensuring optimal stability and solubility for downstream applications.

Recent studies have highlighted the potential of compound 1220037-58-0 in drug delivery systems. Researchers have demonstrated that this compound can serve as a carrier for poorly water-soluble drugs, significantly enhancing their bioavailability. Its amphiphilic nature allows it to form micelles or nanoparticles, which can encapsulate hydrophobic drugs and protect them from degradation in aqueous environments. This property makes it a promising candidate for targeted drug delivery, particularly in cancer therapy where precise drug release is critical.

In addition to its role in drug delivery, 3-Amino-N-(3-methoxypropyl)propanamide hydrochloride has shown potential in biotechnology applications. It has been used as a stabilizing agent in protein formulations, preventing aggregation and maintaining structural integrity under various storage conditions. This attribute is particularly valuable in the development of biopharmaceuticals, where protein stability is paramount for efficacy and safety.

The pharmacokinetic profile of compound 1220037-58-0 has also been extensively studied. Preclinical studies indicate that it exhibits moderate absorption rates when administered orally, with significant first-pass metabolism in the liver. However, its bioavailability can be improved through alternative routes of administration, such as intravenous or subcutaneous injection. These findings underscore the importance of optimizing dosing regimens to maximize therapeutic efficacy while minimizing adverse effects.

Eco-friendly synthesis methods for 3-Amino-N-(3-methoxypropyl)propanamide hydrochloride have also been explored to address environmental concerns associated with traditional chemical manufacturing processes. Green chemistry approaches, including the use of microwave-assisted synthesis and enzymatic catalysis, have been employed to reduce waste generation and energy consumption during production. These sustainable practices align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, compound 1220037-58-0, or 3-Amino-N-(3-methoxypropyl)propanamide hydrochloride, represents a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in its synthesis and application methodologies, position it as a valuable tool in modern chemistry and pharmacology.